Cas no 1807941-39-4 ((5Z)-3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride)

• Product Name: (5Z)-3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride
• CAS No: 1807941-39-4
• MF: C₁₄H₁₇ClN₂O₄S
• MW: 344.813781499863
• MDL: MFCD07280601
• CID: 5211137
• PubChem ID: 75459582
• Update Time: 2025-06-27

(5Z)-3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride

• MDL： MFCD07280601
• Inchi： 1S/C14H16N2O4S.ClH/c1-19-10-4-3-9(7-11(10)20-2)8-12-13(17)16(6-5-15)14(18)21-12;/h3-4,7-8H,5-6,15H2,1-2H3;1H
• InChI Key： ZPGODKFYFKZPGX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C(OC)C=1)=C1SC(=O)N(CCN)C1=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (5Z)-3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride

Research Brief on (5Z)-3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride (CAS: 1807941-39-4)

The compound (5Z)-3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride (CAS: 1807941-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical implications.

Recent studies have highlighted the role of this thiazolidinedione derivative as a potent modulator of key biological pathways. Notably, its structural features, including the 3,4-dimethoxyphenyl and thiazolidine-2,4-dione moieties, contribute to its ability to interact with specific molecular targets. Research has demonstrated its efficacy in modulating oxidative stress and inflammatory responses, making it a promising candidate for the treatment of metabolic and neurodegenerative disorders.

In vitro and in vivo studies have provided compelling evidence of the compound's mechanism of action. For instance, it has been shown to inhibit the activation of NF-κB, a transcription factor central to inflammatory processes. Additionally, its ability to enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT) underscores its potential in mitigating oxidative damage. These findings are particularly relevant for diseases like diabetes and Alzheimer's, where oxidative stress and inflammation play pivotal roles.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. The hydrochloride salt form (CAS: 1807941-39-4) exhibits improved solubility and absorption profiles compared to its free base counterpart. This enhancement in physicochemical properties is critical for its development as a therapeutic agent, as it ensures adequate systemic exposure and target engagement.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term safety profiles need to be addressed through rigorous preclinical and clinical testing. Current research efforts are focused on optimizing the compound's structure to improve selectivity and reduce potential side effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate its development.

In conclusion, (5Z)-3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride represents a promising therapeutic candidate with multifaceted biological activities. Continued research is essential to fully unlock its potential and pave the way for its application in treating complex diseases. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding and utilization of this compound in modern medicine.